Cas no 3177-24-0 (2,4-Dichloropyrimidine-5-carbonitrile)

• Product Name: 2,4-Dichloropyrimidine-5-carbonitrile
• CAS No: 3177-24-0
• MF: C₅HCl₂N₃
• MW: 173.987538099289
• MDL: MFCD09746248
• CID: 294952
• PubChem ID: 14026907
• Update Time: 2025-10-29

2,4-Dichloropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloropyrimidine-5-carbonitrile
• 2,4-Dichloro-5-Pyrimidinecarbonitrile
• 2,4-DICHLORO-5-CYANOPYRIMIDINE
• 5-Pyrimidinecarbonitrile,2,4-dichloro-
• 2,4,4-TRIMETHYLPENTYL 2-PYRIDYL KETONE
• 2,4-dichloropyrimidin-5-carbonitrile
• 2,4-dichloro-pyrimidine-5-carbonitrile
• 5-cyano-2,4-dichloropyrimidine
• 3177-24-0
• 2,4-Dichloro-5-cyanopyrimidine;2,4-Dichloropyrimidine-5-carbonitrile
• GS-6550
• SCHEMBL9043
• J-507128
• EN300-264712
• FT-0648536
• Z1198222315
• PB18997
• CS-W009070
• KMHSUNDEGHRBNV-UHFFFAOYSA-N
• 2 pound not4-Dichloropyrimidine-5-carbonitrile
• 2,6-dichloro-5-cyanopyrimidine
• AM807231
• AKOS005255838
• AC-3018
• MFCD09746248
• DTXSID10554569
• A820982
• Ironphthalocyanine
• SY003577
• BBL102592
• STL556395

• MDL： MFCD09746248
• Inchi： 1S/C5HCl2N3/c6-4-3(1-8)2-9-5(7)10-4/h2H
• InChI Key： KMHSUNDEGHRBNV-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C(N=1)Cl

Computed Properties

• Exact Mass: 172.95500
• Monoisotopic Mass: 172.9547524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 62-63 ºC
• Boiling Point: 323.9℃ at 760 mmHg
• Flash Point: 149.699℃
• Refractive Index: 1.591?
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 49.57000
• LogP: 1.65508

2,4-Dichloropyrimidine-5-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： 24/25

Additional information on 2,4-Dichloropyrimidine-5-carbonitrile

Introduction to 2,4-Dichloropyrimidine-5-carbonitrile (CAS No. 3177-24-0)

2,4-Dichloropyrimidine-5-carbonitrile (CAS No. 3177-24-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a pyrimidine ring substituted with two chlorine atoms at the 2 and 4 positions and a cyano group at the 5 position. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The chemical formula of 2,4-Dichloropyrimidine-5-carbonitrile is C₆H₃Cl₂N₃, and its molecular weight is approximately 180.05 g/mol. The compound is typically a white to off-white solid with a melting point ranging from 138 to 140°C. It is insoluble in water but soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile.

In recent years, 2,4-Dichloropyrimidine-5-carbonitrile has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of antiviral agents. For instance, researchers have explored its derivatives as inhibitors of viral replication, particularly for RNA viruses such as influenza and hepatitis C virus (HCV). The chlorine substituents on the pyrimidine ring provide opportunities for further functionalization, allowing for the creation of a diverse array of compounds with tailored biological activities.

Beyond antiviral applications, 2,4-Dichloropyrimidine-5-carbonitrile has also shown promise in the development of anticancer drugs. Studies have demonstrated that certain derivatives of this compound exhibit potent cytotoxic effects against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action often involves the inhibition of key enzymes involved in DNA synthesis and repair, leading to cell cycle arrest and apoptosis.

The versatility of 2,4-Dichloropyrimidine-5-carbonitrile extends to its use in the synthesis of agrochemicals. Researchers have investigated its derivatives as potential herbicides and fungicides, leveraging the unique chemical properties to develop compounds with enhanced efficacy and reduced environmental impact. For example, some derivatives have been shown to selectively inhibit plant-specific enzymes without affecting non-target organisms.

In addition to its direct applications in drug discovery and agrochemicals, 2,4-Dichloropyrimidine-5-carbonitrile serves as an important intermediate in the synthesis of other valuable compounds. Its reactivity with various nucleophiles allows for the formation of diverse functional groups, making it a valuable tool in synthetic organic chemistry. This flexibility has led to its use in the development of novel materials and polymers with unique properties.

The safety profile of 2,4-Dichloropyrimidine-5-carbonitrile is an important consideration for both research and industrial applications. While it is generally considered stable under normal laboratory conditions, appropriate handling and storage practices are essential to ensure safety. It is recommended to handle the compound using standard laboratory safety protocols, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

In conclusion, 2,4-Dichloropyrimidine-5-carbonitrile (CAS No. 3177-24-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in medicinal chemistry, pharmaceutical development, agrochemicals, and materials science. As ongoing research continues to uncover new applications and derivatives, this compound is likely to remain a focal point in the scientific community for years to come.